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Compound of Interest

Compound Name: NH2-PEG6-C1-Boc

Cat. No.: B3121930 Get Quote

Technical Data Sheet: NH2-PEG6-C1-Boc
This technical guide provides core information on the chemical properties of NH2-PEG6-C1-
Boc, a heterobifunctional PROTAC linker. This information is intended for researchers,

scientists, and professionals in drug development who utilize such linkers in the synthesis of

Proteolysis Targeting Chimeras (PROTACs) and other advanced therapeutic modalities.

Physicochemical Properties
The fundamental properties of NH2-PEG6-C1-Boc are summarized below. These values are

essential for reaction planning, stoichiometric calculations, and analytical characterization.
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Property Value Reference(s)

CAS Number 297162-50-6 [1][2]

Molecular Weight 395.49 g/mol [1]

Molecular Formula C₁₈H₃₇NO₈ [1][2]

Appearance Liquid [1]

Color Colorless to light yellow [1]

Purity ≥98% [2]

SMILES

O=C(OC(C)

(C)C)COCCOCCOCCOCCOC

COCCN

[1]

Structural Information
NH2-PEG6-C1-Boc, also systematically named H₂N-PEG₆-CH₂COOtBu, is a polyethylene

glycol (PEG)-based linker.[2] It features a terminal amine (NH₂) group and a tert-

butoxycarbonyl (Boc)-protected carboxyl group, separated by a hexaethylene glycol spacer.

This structure allows for sequential or orthogonal conjugation strategies in the synthesis of

complex molecules like PROTACs.

Application in PROTAC Synthesis
PROTACs are chimeric molecules that recruit an E3 ubiquitin ligase to a target protein, leading

to the target's ubiquitination and subsequent degradation by the proteasome.[1] Linkers like

NH2-PEG6-C1-Boc are critical components that connect the target-binding ligand and the E3

ligase-binding ligand. The PEG component of this linker enhances solubility and can favorably

impact the pharmacokinetic properties of the final PROTAC molecule.

The workflow for utilizing a heterobifunctional linker in PROTAC synthesis is a stepwise

process. The diagram below illustrates the general logic of incorporating the NH2-PEG6-C1-
Boc linker to connect two distinct ligands.
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Caption: General workflow for PROTAC synthesis using a heterobifunctional linker.

Experimental Protocols
Detailed experimental protocols are highly dependent on the specific ligands being conjugated.

However, a generalized procedure for the utilization of NH2-PEG6-C1-Boc is outlined below.

1. Amide Coupling to a Carboxylic Acid-bearing Ligand:

Objective: To couple the free amine of NH2-PEG6-C1-Boc to a ligand containing a

carboxylic acid.

Methodology:

Dissolve the carboxylic acid-containing ligand in a suitable aprotic solvent (e.g., DMF,

DCM).

Add a coupling agent (e.g., HATU, HBTU) and an amine base (e.g., DIPEA, TEA).
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Stir the mixture at room temperature for a short activation period (e.g., 15 minutes).

Add a solution of NH2-PEG6-C1-Boc (typically 1.0-1.2 equivalents) to the activated ligand

solution.

Allow the reaction to proceed at room temperature until completion (monitored by LC-MS

or TLC).

Upon completion, perform an aqueous workup and purify the resulting Boc-protected

intermediate by flash chromatography or preparative HPLC.

2. Boc Group Deprotection:

Objective: To remove the Boc protecting group to reveal the terminal carboxylic acid.

Methodology:

Dissolve the purified Boc-protected intermediate in a suitable solvent (e.g.,

Dichloromethane).

Add an excess of a strong acid, typically Trifluoroacetic acid (TFA) (e.g., 20-50% v/v).

Stir the reaction at room temperature for 1-2 hours or until deprotection is complete

(monitored by LC-MS).

Remove the solvent and excess acid under reduced pressure. The resulting amine-linker-

ligand conjugate can then be used in a subsequent coupling step.

Note: These protocols are generalized and require optimization based on the specific chemical

nature of the ligands involved. All reactions should be carried out under an inert atmosphere

(e.g., Nitrogen or Argon).

Storage and Handling
For long-term stability, NH2-PEG6-C1-Boc should be stored at -20°C in a sealed container,

protected from moisture and light.[1] When dissolved in a solvent, it is recommended to store

the solution at -80°C for up to six months or at -20°C for up to one month.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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